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Compound of Interest

Compound Name: 1,1,3,3-Tetramethyldisilazane

Cat. No.: B098777

An In-depth Technical Guide to the Molecular Structure of 1,1,3,3-Tetramethyldisilazane

Introduction

1,1,3,3-Tetramethyldisilazane (TMDS) is an organosilicon compound belonging to the
disilazane family.[1] Its chemical structure, characterized by a central nitrogen atom bonded to
two dimethylsilyl groups ([(CH3)2SiH]2NH), makes it a versatile reagent in organic synthesis
and materials science.[1] This document provides a comprehensive overview of the molecular
structure of TMDS, including its physicochemical properties, structural data, spectroscopic
profile, and synthesis. It is intended for researchers, scientists, and professionals in drug
development and materials science who utilize silylating agents and precursors for silicon-
based materials.

Physicochemical and Structural Properties

The fundamental properties of 1,1,3,3-Tetramethyldisilazane are summarized below. These
data are crucial for its handling, application in synthesis, and structural analysis.
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Property Value Reference
CAS Number 15933-59-2 [2][3][4]
Molecular Formula CaH1sNSi2 [11[415]
Molecular Weight 133.34 g/mol [1][5][6]
Colorless to almost colorless
Appearance o [11[7]
clear liquid
Boiling Point 99-100 °C [1]
Density 0.752 - 0.77 g/mL at 20-25 °C [L11031[7]
Refractive Index (n2°/D) 1.404 [7]
Flash Point -8 °C (17 °F) [11I7]
[H]--INVALID-LINK--(C)N--
SMILES
INVALID-LINK--(C)C
NQCZAYQXPJEPDS-
InChl Key [4]
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Molecular Structure and Bonding

The molecular structure of 1,1,3,3-Tetramethyldisilazane consists of a central secondary
amine nitrogen atom covalently bonded to two silicon atoms. Each silicon atom is, in turn,
bonded to two methyl groups and one hydrogen atom. This arrangement results in a flexible Si-
N-Si backbone.

The key structural features include:
» Si-N Bonds: These form the disilazane linkage.

¢ Si-H Bonds: The presence of reactive silicon-hydride bonds is a defining feature,
distinguishing it from fully alkylated disilazanes like Hexamethyldisilazane (HMDS). These
bonds are crucial for its application in hydrosilylation reactions and as a precursor in
chemical vapor deposition (CVD).[3][7]
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e Si-C Bonds: Stable bonds connecting the methyl groups to the silicon atoms.

e N-H Bond: The nitrogen atom retains a hydrogen, making it a secondary amine and a
hydrogen bond donor.[3]

The connectivity of atoms in the 1,1,3,3-Tetramethyldisilazane molecule is illustrated in the
diagram below.

Diagram of 1,1,3,3-Tetramethyldisilazane structure.

Experimental Protocols
Structural Determination Methodology

While a specific, published experimental structure determination for 1,1,3,3-
Tetramethyldisilazane was not identified in the literature survey, the definitive 3D structure,
including precise bond lengths and angles, is typically determined using techniques such as
Gas-Phase Electron Diffraction (GED) or X-ray Crystallography.

General Protocol for Gas-Phase Electron Diffraction (GED): GED is a powerful technique for
determining the molecular structure of volatile compounds in the gas phase, free from
intermolecular interactions present in the solid state.

o Sample Introduction: A gaseous beam of the sample (e.g., TMDS) is introduced into a high-
vacuum chamber.

» Electron Beam Interaction: A high-energy beam of electrons is directed through the gas
beam.

» Scattering and Diffraction: The electrons are scattered by the electrostatic potential of the
molecules, creating a diffraction pattern.

o Data Collection: The scattered electron intensity is measured as a function of the scattering
angle using a detector (e.g., a photographic plate or a CCD camera).

o Structural Refinement: The experimental diffraction pattern is compared to theoretical
patterns calculated for various molecular geometries. A least-squares refinement process is
used to find the structural parameters (bond lengths, bond angles, and dihedral angles) that
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provide the best fit to the experimental data.[8][9] This process is often supplemented with
guantum chemical calculations to constrain the model and improve accuracy.[3]

Synthesis Protocol

1,1,3,3-Tetramethyldisilazane is synthesized via the ammonolysis of chlorodimethylsilane.[1]

Reactants and Conditions:

Parameter Value

Primary Reactant Chlorodimethylsilane (4.23 mol)

Secondary Reactant Anhydrous Ammonia (12.68 mol)

Solvent n-Pentane (1500 mL)

Temperature -25°C, then warm to room temperature

Reaction Time 6 hours

Atmosphere Inert (e.g., Nitrogen or Argon)
Procedure:

» Reagent Preparation: Chlorodimethylsilane and anhydrous ammonia are mixed in a 1:3
molar ratio in n-pentane. The excess ammonia ensures the complete conversion of the
chlorosilane.[1]

o Reaction: The reaction is conducted at -25°C to control the exothermic nature of the
ammonolysis. The mixture is stirred for approximately 6 hours under an inert atmosphere.[1]

o Workup: The solid byproduct, ammonium chloride (NH4Cl), precipitates from the solution and
is removed by filtration.[1]

« |solation: The filtrate is subjected to reduced-pressure distillation to remove the solvent and
isolate the 1,1,3,3-Tetramethyldisilazane product.[1]

The workflow for the synthesis is depicted below.
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Step 1: Reaction Setup

Mix Chlorodimethylsilane
and Anhydrous Ammonia
in n-Pentane

i

Cool to -25°C
under Inert Atmosphere

Step 2: Ammonolysis

Stir for 6 hours

i

Allow to warm
to Room Temperature

Step 3: Product Isolation

Filter to remove
Ammonium Chloride (NH4Cl)

'

Reduced-Pressure Distillation
of Filtrate

Final Product:
1,1,3,3-Tetramethyldisilazane (>98% Purity)

Click to download full resolution via product page

Workflow for the synthesis of TMDS.
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Chemical Reactivity and Applications

The molecular structure of TMDS dictates its chemical reactivity. The polar Si-H and N-H bonds
are the primary sites of reaction.

« Silylating Agent: TMDS is an effective silylating agent, used to introduce dimethylsilyl groups
onto substrates, thereby protecting sensitive functional groups like alcohols and amines.[1]

e Precursor in CVD: In materials science, TMDS serves as a single-source precursor in
plasma-enhanced chemical vapor deposition (PECVD) to create amorphous hydrogenated
silicon carbonitride (a-SICN:H) thin films.[3][7] The mechanism involves the cleavage of Si-
CHs bonds to form methyl radicals, which initiate short-chain reactions.[3][10] The presence
of the Si-H bond is critical for this application, distinguishing its reactivity from that of HMDS.

[7]

o Hydrosilylation: It is used in the intramolecular hydrosilylation of certain alcohols for the
regio- and stereoselective synthesis of polyols.[3][7]

Spectroscopic Profile

The structure of 1,1,3,3-Tetramethyldisilazane is confirmed by various spectroscopic
methods.

e Mass Spectrometry (MS): Electron ionization mass spectra are available and provide
information on the fragmentation pattern, confirming the molecular weight.[4][11]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and 2°Si NMR
spectra provide detailed information about the chemical environment of the hydrogen,
carbon, and silicon atoms, respectively, confirming the connectivity and structure of the
molecule.

 Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic vibrational
frequencies for the N-H, Si-H, Si-C, and C-H bonds present in the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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